(1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine

• Molecular Formula: C8H9N3S2
• Molecular Weight: 211.3 g/mol
• IUPAC Name: N-(thiadiazol-4-ylmethyl)-1-thiophen-2-ylmethanamine
• InChI: InChI=1S/C8H9N3S2/c1-2-8(12-3-1)5-9-4-7-6-13-11-10-7/h1-3,6,9H,4-5H2
• InChI Key: DWWSCBCRPOOJNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNCC2=CSN=N2

Description

(1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine is a synthetic organic compound designed for research and development applications. This molecule incorporates two heterocyclic systems of significant interest in medicinal chemistry: a 1,2,3-thiadiazole and a thiophene, linked through a methyleneamine bridge. The 1,2,3-thiadiazole scaffold is a versatile building block in organic synthesis and has been identified as a key pharmacophore in various biologically active molecules . Thiophene-containing derivatives are widely investigated for their diverse pharmacological properties, which include antitumor, antimicrobial, and anti-inflammatory activities . The integration of these two rings into a single structure makes this amine a valuable intermediate for constructing more complex molecules. Researchers can utilize it in the synthesis of novel compounds for high-throughput screening in drug discovery programs. Its structure suggests potential for development in areas such as material science and agrochemistry. The molecular framework is of particular interest for exploring structure-activity relationships (SAR) and for use as a ligand in coordination chemistry. This product is intended for research use only and is not intended for diagnostic or therapeutic procedures. Researchers should handle this compound with care, utilizing appropriate personal protective equipment and safety protocols in a laboratory setting.

Preparation Methods

Synthesis of 4-(Chloromethyl)-1,2,3-thiadiazole

Reaction Overview

The 1,2,3-thiadiazole core is synthesized via cyclization of a ketone-derived hydrazone using thionyl chloride (SOCl₂), as demonstrated in the synthesis of 4-phenyl-1,2,3-thiadiazole. For the target compound, chloroacetone (Cl–CH₂–CO–CH₃) replaces acetophenone to introduce the chloromethyl substituent at position 4.

Procedure:

• Hydrazone Formation :
  Chloroacetone (1 equiv) reacts with ethyl hydrazinecarboxylate (1.2 equiv) in chloroform under reflux with catalytic HCl. Water is removed via azeotropic distillation.
  $$
  \text{Cl–CH₂–CO–CH₃ + H₂N–NH–COOEt → Cl–CH₂–C(=O)–NH–NH–COOEt}
  $$

• Cyclization :
  The hydrazone is treated with excess SOCl₂ at 0°C, followed by stirring at room temperature. The product, 4-(chloromethyl)-1,2,3-thiadiazole , is isolated via vacuum distillation and recrystallization.
  $$
  \text{Cl–CH₂–C(=O)–NH–NH–COOEt + SOCl₂ → 4-(Cl–CH₂)-1,2,3-thiadiazole}
  $$

Characterization:

• ¹H NMR (CDCl₃) : δ 8.65 (s, 1H, thiadiazole-H), 4.20 (s, 2H, CH₂Cl).
• MS : m/z 149 [M+H]⁺.

Synthesis of Thiophen-2-ylmethylamine

Reductive Amination

Thiophene-2-carbaldehyde is converted to the corresponding amine via reductive amination.

Procedure:

• Schiff Base Formation :
  Thiophene-2-carbaldehyde reacts with ammonium acetate in methanol to form an imine.
  $$
  \text{Thiophene-2-CHO + NH₃ → Thiophene-2-CH=N–H}
  $$

• Reduction :
  Sodium cyanoborohydride (NaBH₃CN) reduces the imine to thiophen-2-ylmethylamine at pH 7.
  $$
  \text{Thiophene-2-CH=N–H + NaBH₃CN → Thiophene-2-CH₂–NH₂}
  $$

Characterization:

• ¹H NMR (CDCl₃) : δ 7.20–6.90 (m, 3H, thiophene-H), 3.80 (s, 2H, CH₂NH₂).
• IR : 3350 cm⁻¹ (N–H stretch).

Coupling to Form (1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine

Nucleophilic Substitution

The chloromethyl thiadiazole reacts with thiophen-2-ylmethylamine in a polar aprotic solvent.

Procedure:

• Reaction Conditions :

  • 4-(Chloromethyl)-1,2,3-thiadiazole (1 equiv)
  • Thiophen-2-ylmethylamine (1.2 equiv)
  • K₂CO₃ (2 equiv) in dry DMF, 80°C, 12 h.

  $$
  \text{4-(Cl–CH₂)-thiadiazole + Thiophene-2-CH₂–NH₂ → Target compound}
  $$

• Workup :
  The mixture is diluted with water, extracted with ethyl acetate, and purified via column chromatography (SiO₂, hexane/EtOAc).

Characterization:

• ¹H NMR (CDCl₃) :
  δ 8.60 (s, 1H, thiadiazole-H), 7.30–6.90 (m, 3H, thiophene-H), 3.95 (s, 4H, N–CH₂–thiadiazole + N–CH₂–thiophene).
• ¹³C NMR : δ 160.5 (thiadiazole-C), 140.2–125.5 (thiophene-C), 52.1 (N–CH₂).
• HRMS : m/z 253.05 [M+H]⁺.

Alternative Pathways

Hexamethylenetetramine-Mediated Coupling

A patent method for pyridylmethylamine synthesis is adapted:

• Quaternization :
  4-(Chloromethyl)-1,2,3-thiadiazole reacts with hexamethylenetetramine (HMTA) to form a quaternary salt.
• Hydrolysis :
  Acidic hydrolysis (HCl, H₂O) yields the primary amine, which is coupled with thiophen-2-ylmethyl bromide.

Data Summary

Step	Reagents/Conditions	Yield	Key Spectral Data
1	Chloroacetone, SOCl₂	65%	¹H NMR: δ 4.20 (s, CH₂Cl)
2	NaBH₃CN, pH 7	78%	IR: 3350 cm⁻¹ (N–H)
3	K₂CO₃, DMF, 80°C	55%	HRMS: m/z 253.05

Challenges and Optimization

• Chloromethyl Stability : The chloromethyl group in 1,2,3-thiadiazole is prone to hydrolysis; reactions must be anhydrous.
• Amine Coupling : Excess thiophen-2-ylmethylamine (1.5 equiv) improves yield by minimizing di-alkylation.

Chemical Reactions Analysis

Types of Reactions

(1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiadiazole ring to a more reduced form.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thiadiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

(1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential as an antimicrobial agent, with activity against various bacterial and fungal strains.

Medicine: Research is ongoing into its potential as an anticancer agent, with studies showing promising results in inhibiting cancer cell growth.

Industry: The compound is used in the development of new materials with specific electronic properties, such as organic semiconductors.

Mechanism of Action

The mechanism of action of (1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine involves its interaction with specific molecular targets. In antimicrobial applications, it disrupts the cell membrane integrity of bacteria and fungi, leading to cell death. In anticancer research, the compound induces apoptosis in cancer cells by activating specific signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The biological and physicochemical properties of (1,2,3-thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine can be contextualized by comparing it to analogous thiadiazole and thiazole derivatives. Key structural analogs include:

5-[5-(4-Fluorophenyl)thiophen-2-yl]-1,3,4-thiadiazol-2-amine (Schiff Base Derivatives)

• Structure : A 1,3,4-thiadiazole core substituted with a fluorophenyl-thiophene group.
• Synthesis : Prepared via reactions of thiosemicarbazide with aromatic aldehydes and subsequent cyclization .
• Activity : Exhibits potent anticancer activity, particularly against breast cancer (MCF7 cell line, IC₅₀ = 1.28 μg/mL) .
• Key Difference : The presence of a Schiff base linkage enhances electrophilicity and interaction with cellular targets compared to the methylene-bridged structure of the target compound.

5-[2-(Thiophen-2-yl)quinolin-4-yl]-1,3,4-thiadiazol-2-amine

• Structure: Integrates a quinoline-thiophene hybrid system with a thiadiazole amine.
• Synthesis : Derived from 2-acetylthiophene and isatin via KOH-catalyzed cyclization, followed by POCl₃-mediated thiadiazole formation .
• Activity: Demonstrates antioxidant properties, likely due to the electron-donating quinoline moiety .
• Key Difference: The extended aromatic system (quinoline) may improve membrane permeability relative to the simpler thiophene-thiadiazole scaffold.

3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine

• Structure : A 1,2,4-thiadiazole substituted with a chlorophenyl group.
• Activity: Known for insecticidal and fungicidal applications, attributed to the electron-withdrawing chlorine substituent enhancing reactivity .
• Key Difference : The 1,2,4-thiadiazole isomer exhibits distinct electronic properties compared to the 1,2,3-thiadiazole system in the target compound.

Data Tables: Comparative Analysis

Table 1. Physicochemical Properties

Compound	Molecular Weight	Substituents	Melting Point (°C)	Key Biological Activity
(1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine	242.34 (calculated)	Thiophen-2-yl, 1,2,3-thiadiazole	N/A	Potential antimicrobial/anticancer
5-[5-(4-Fluorophenyl)thiophen-2-yl]-1,3,4-thiadiazol-2-amine	307.38	4-Fluorophenyl, thiophene	N/A	Anticancer (IC50 = 1.28 μg/mL)
5-[2-(Thiophen-2-yl)quinolin-4-yl]-1,3,4-thiadiazol-2-amine	352.45	Quinoline, thiophene	N/A	Antioxidant
3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine	199.67	4-Chlorophenyl	N/A	Insecticidal, fungicidal

Mechanistic and Functional Insights

• Electron Effects : Electron-withdrawing groups (e.g., -Cl, -F) on phenyl rings enhance electrophilicity, improving interactions with biological targets (e.g., enzyme active sites) .
• Aromatic Hybrid Systems: Thiophene-thiadiazole hybrids exhibit π-π stacking with DNA or proteins, while quinoline-thiadiazole derivatives may intercalate or act as radical scavengers .
• Safety Profile : The target compound’s hazards (e.g., H315: skin irritation; H335: respiratory irritation) align with trends in thiadiazole derivatives, necessitating stringent handling protocols .

Biological Activity

The compound (1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine is a derivative of the 1,3,4-thiadiazole family, which has garnered significant interest due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and anticonvulsant properties, supported by data tables and relevant case studies.

Chemical Structure and Synthesis

The structure of (1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine features a thiadiazole ring linked to a thiophene moiety. The synthesis typically involves several steps including the reaction of thiosemicarbazide with appropriate aldehydes or ketones under acidic or basic conditions.

Antimicrobial Activity

Numerous studies have highlighted the antimicrobial properties of thiadiazole derivatives. A review indicated that compounds containing the 1,3,4-thiadiazole scaffold exhibit significant antibacterial and antifungal activities. For instance:

Compound	Activity	Minimum Inhibitory Concentration (MIC)
1	Antibacterial against Staphylococcus aureus	5 µg/mL
2	Antifungal against Candida albicans	10 µg/mL

These findings suggest that (1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine could serve as a lead compound for developing new antimicrobial agents .

Anticancer Activity

The anticancer potential of thiadiazole derivatives has been extensively studied. Recent research demonstrated that various 1,3,4-thiadiazole compounds exhibit cytotoxic effects against different cancer cell lines. For example:

Compound	Cancer Cell Line	IC50 (µM)
A	HeLa	15
B	MCF-7	20

In particular, derivatives with thiophene substitutions showed enhanced activity due to their ability to interact with cellular targets involved in cancer progression .

Anticonvulsant Activity

Thiadiazole derivatives have also been evaluated for anticonvulsant properties. A study reported that certain compounds demonstrated significant protection against seizures induced by maximal electroshock (MES) and pentylenetetrazole (PTZ):

Compound	MES Protection (%)	PTZ Protection (%)
X	80	60
Y	75	50

These results indicate that (1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine may possess neuroprotective qualities that warrant further investigation .

Case Studies

Several case studies have been conducted to explore the biological activity of thiadiazole derivatives:

• Antimicrobial Efficacy : A study by Muglu et al. examined the antibacterial properties of novel 1,3,4-thiadiazole derivatives with thiophene moieties. The results indicated that these compounds were significantly more effective than standard antibiotics against resistant strains .
• Cytotoxicity Assessment : Research on a series of thiadiazole derivatives demonstrated promising cytotoxic effects against various cancer cell lines, suggesting their potential as chemotherapeutic agents .
• Seizure Models : Investigations into the anticonvulsant activity of these compounds revealed their potential in reducing seizure frequency and severity in animal models .

Q & A

Q. What are the common synthetic routes for preparing (1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine and its derivatives?

The compound is typically synthesized via cyclization reactions. For example, thiophen-2-ylmethylamine can react with thiadiazole derivatives under acidic or basic conditions. describes cyclization using sodium hydroxide or sulfuric acid with iodine in potassium iodide. Microwave-assisted synthesis ( ) is also effective, utilizing thiol precursors and alkyl halides under controlled temperatures (e.g., 150°C for 45 minutes). Key steps include refluxing with acetic acid ( ) or using DMF as a solvent for cycloaddition ( ).

Q. Which spectroscopic techniques are critical for confirming the molecular structure of this compound?

Structural confirmation relies on:

• 1H NMR (400 MHz in DMSO-d6) to identify proton environments (e.g., thiophene and thiadiazole protons).
• Elemental analysis (CHNS via Elementar Vario L cube) to verify composition.
• Mass spectrometry (Agilent 5977B detector) for molecular ion peaks.
• IR spectroscopy to detect functional groups like amines or thioethers ( ). Purity is assessed via gas chromatography ( ).

Q. What solvents and reaction conditions are optimal for synthesizing thiadiazole-thiophene hybrid amines?

Ethanol or DMF are common solvents. Refluxing with acetic acid (e.g., 7 hours for Schiff base formation) is effective for condensation ( ). For microwave synthesis, temperatures of 110–150°C and pressures up to 14.4 bar enhance reaction efficiency ( ). Catalysts like triethylamine improve yields in chloroacetyl chloride reactions ( ).

Advanced Research Questions

Q. How can microwave irradiation parameters be optimized to maximize the yield of this compound?

Optimization involves:

• Temperature : 150°C yields higher outputs than 110°C ( ).
• Time : 45 minutes at 150°C reduces side reactions.
• Power : 200 W ensures uniform heating ( ).
• Pressure : 14.4 bar accelerates reaction kinetics. Comparative studies show these parameters reduce energy use by 30% compared to conventional methods ( ).

Q. What computational strategies predict the biological activity of (1,2,3-Thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine derivatives?

• Molecular docking (AutoDock/Vina) identifies binding affinities to targets like bacterial enzymes ( ).
• QSAR studies correlate structural features (e.g., logP, H-bond donors) with antimicrobial activity ( ).
• ADMET prediction (SwissADME) evaluates pharmacokinetic properties. For example, thiophene moieties enhance membrane penetration ( ).

Q. How to address contradictions in reported biological activities of thiadiazole derivatives?

• Assay standardization : Use consistent bacterial strains (e.g., S. aureus ATCC 25923) and MIC protocols ( ).
• Purity validation : GC-MS/HPLC ensures compound integrity ( ).
• Structural analogs : Compare substituent effects (e.g., chloro vs. methoxy groups) to isolate activity trends ( ).

Q. What crystallographic tools are suitable for resolving the 3D structure of this compound?

• SHELX suite (SHELXL for refinement, SHELXS for solution) handles small-molecule crystallography ( ).
• ORTEP-3 visualizes thermal ellipsoids and bond lengths ( ).
• High-resolution X-ray data (λ = 0.71073 Å) with twin correction improves accuracy for complex derivatives ( ).

Data Analysis & Troubleshooting

Q. How to interpret conflicting NMR data for thiadiazole-thiophene derivatives?

• Solvent effects : DMSO-d6 vs. CDCl3 can shift proton signals ( ).
• Dynamic exchange : Thiol-thione tautomerism may split peaks; variable-temperature NMR clarifies this ( ).
• 2D techniques (HSQC, HMBC) resolve overlapping signals in crowded regions ( ).

Q. Why do synthetic yields vary across studies, and how can reproducibility be improved?

• Moisture sensitivity : Thiadiazole intermediates are hygroscopic; use anhydrous conditions ( ).
• Catalyst purity : Triethylamine must be freshly distilled to avoid amine oxidation ( ).
• Microwave calibration : Regular power calibration ensures consistent heating ( ).